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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for fundamental antibiotic susceptibility
testing (AST) methods. The aim is to offer a comprehensive guide to researchers, scientists,
and professionals involved in drug development, ensuring accurate and reproducible results.

Introduction

Antimicrobial resistance (AMR) poses a significant global health threat, necessitating robust
and standardized methods for susceptibility testing.[1] Antimicrobial susceptibility testing is
crucial for guiding clinicians in selecting the most effective antimicrobial agents for individual
patients and for monitoring the emergence and spread of resistance.[2][3][4][5] This document
outlines the principles and detailed protocols for three widely used phenotypic AST methods:
broth microdilution, Kirby-Bauer disk diffusion, and gradient diffusion (E-test). Additionally, it
touches upon automated and molecular techniques as advanced methods. The protocols are
based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the
European Committee on Antimicrobial Susceptibility Testing (EUCAST), which are the leading
organizations for standardizing AST methodologies.[6][7][8][9][10][11][12][13]
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Broth Microdilution Method

The broth dilution method is a quantitative technique used to determine the Minimum Inhibitory
Concentration (MIC) of an antimicrobial agent.[4][14][15] The MIC is the lowest concentration of
an antibiotic that prevents the visible growth of a microorganism after overnight incubation.[4]
[14][15] This method can be performed in tubes (macrodilution) or microtiter plates
(microdilution), with the latter being more common due to its efficiency.[15]

Experimental Protocol: Broth Microdilution

1.1.1. Materials:

o 96-well microtiter plates

» Cation-adjusted Mueller-Hinton Broth (CAMHB)[16]

» Antimicrobial agent stock solution

o Bacterial inoculum equivalent to a 0.5 McFarland standard[16]
 Sterile multichannel pipettes and tips

e Incubator (35°C + 2°C)

Plate reader or visual inspection mirror

1.1.2. Procedure:

Prepare Antimicrobial Dilutions:
o Prepare a stock solution of the antimicrobial agent in a suitable solvent.[16]

o Perform serial two-fold dilutions of the antimicrobial agent in CAMHB across the wells of
the microtiter plate to achieve the desired concentration range.[14][15][17] The final
volume in each well should be 50 pL.

o Leave a column of wells with broth only to serve as a positive control (growth control) and
another for a negative control (sterility control).[16]
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e Prepare Bacterial Inoculum:
o From a pure culture, select 3-5 well-isolated colonies and suspend them in saline or broth.

o Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which
corresponds to approximately 1.5 x 108 CFU/mL.[15][16]

o Within 15 minutes of preparation, dilute the standardized inoculum in CAMHB to achieve a
final concentration of approximately 5 x 10"5 CFU/mL in each well after inoculation.[15]
[16]

¢ Inoculation:

o Using a multichannel pipette, add 50 uL of the diluted bacterial inoculum to each well,
except for the sterility control wells.[16] This will bring the final volume in each well to 100

ML.
 Incubation:
o Cover the microtiter plate and incubate at 35°C + 2°C for 16-20 hours in ambient air.[14]
e Reading the Results:
o After incubation, examine the plate for bacterial growth (turbidity).

o The MIC is the lowest concentration of the antimicrobial agent that completely inhibits
visible growth.[14][15][16]

Data Presentation: MIC Interpretation

The interpretation of MIC values is based on clinical breakpoints established by regulatory
bodies like CLSI and EUCAST.[5][18][19]
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Category

Interpretation

Susceptible (S)

The bacterial isolate is likely to be inhibited by
the usually achievable concentrations of the
antimicrobial agent when the recommended

dosage is used for the site of infection.[18]

Intermediate (1)

The MIC is in a range where the therapeutic
effect is uncertain. The infection may respond to
higher doses of the antibiotic or if the antibiotic
concentrates at the site of infection.[18]
EUCAST has redefined this as "Susceptible,

Increased Exposure”.[5][19]

Resistant (R)

The bacterial isolate is not inhibited by the
usually achievable concentrations of the agent
with normal dosage schedules, and/or the
isolate demonstrates resistance mechanisms.
[18]

Table 1: Interpretation of MIC values based on clinical breakpoints.
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Caption: Workflow for the Broth Microdilution Method.
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Kirby-Bauer Disk Diffusion Method

The Kirby-Bauer disk diffusion method is a qualitative or semi-quantitative test that determines
the susceptibility of a bacterial isolate to a range of antimicrobial agents.[2][20][21][22] The
principle involves placing antibiotic-impregnated paper disks on an agar surface uniformly
inoculated with the test organism.[20][22][23] The antibiotic diffuses from the disk into the agar,
creating a concentration gradient.[20][23] If the organism is susceptible, a clear zone of
inhibition will be observed around the disk.[23]

Experimental Protocol: Kirby-Bauer Disk Diffusion

2.1.1. Materials:

Mueller-Hinton Agar (MHA) plates (4 mm depth)[2][22]

Antimicrobial-impregnated paper disks

Bacterial inoculum equivalent to a 0.5 McFarland standard[2][20]

Sterile cotton swabs

Incubator (35°C £ 2°C)

Ruler or caliper

2.1.2. Procedure:

Prepare Inoculum:

o Prepare a bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard as
described in the broth microdilution protocol.[2][20]

Inoculate Agar Plate:

o Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the
suspension and remove excess fluid by pressing it against the inside of the tube.[2][4]
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o Swab the entire surface of the MHA plate three times, rotating the plate approximately 60
degrees after each application to ensure uniform growth.[2] This is also known as a lawn
culture.[2]

o Allow the plate to dry for 3-5 minutes with the lid slightly ajar.[2]

o Apply Antimicrobial Disks:

o Using sterile forceps or a disk dispenser, place the antimicrobial disks on the agar surface.
[21[20]

o Ensure the disks are placed at least 24 mm apart from each other and from the edge of
the plate.[2]

o Gently press each disk to ensure complete contact with the agar surface.[23] Do not move
the disks once they have been placed.[23]

e Incubation:
o Invert the plates and incubate at 35°C + 2°C for 16-18 hours.[23]
¢ Reading the Results:

o After incubation, measure the diameter of the zones of complete inhibition in millimeters
(mm) using a ruler or caliper.[24]

o Interpret the results by comparing the zone diameters to the established breakpoints from
CLSI or EUCAST guidelines.[24]

Data Presentation: Zone Diameter Interpretation
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. Zone Diameter Zone Diameter Zone Diameter
Disk Content

Antibiotic (mm) - (mm) - (mm) -
(ha) Susceptible Intermediate Resistant
Ampicillin 10 > 17 14 - 16 <13
Ciprofloxacin 5 221 16 - 20 <15
Gentamicin 10 > 15 13- 14 <12
Tetracycline 30 =19 15-18 <14

Table 2: Example of CLSI Zone Diameter Breakpoints for Enterobacteriaceae. Note: These
values are for illustrative purposes only. Always refer to the latest CLSI or EUCAST documents
for current breakpoints.
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Caption: Workflow for the Kirby-Bauer Disk Diffusion Method.

Gradient Diffusion Method (E-test)

The E-test is a quantitative method that determines the MIC of an antimicrobial agent.[25][26] It
utilizes a plastic strip impregnated with a predefined, continuous, and exponential gradient of
an antibiotic.[25][26] When placed on an inoculated agar plate, the antibiotic diffuses into the
medium, creating a stable concentration gradient.[26] After incubation, a symmetrical inhibition
ellipse is formed, and the MIC is read where the edge of the ellipse intersects the MIC scale on
the strip.[25]
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Experimental Protocol: E-test

3.1.1. Materials:

Mueller-Hinton Agar (MHA) plates

E-test strips

Bacterial inoculum equivalent to a 0.5 McFarland standard

Sterile cotton swabs

Incubator (35°C £ 2°C)

3.1.2. Procedure:

Prepare Inoculum and Inoculate Plate:

o Prepare the bacterial inoculum and inoculate the MHA plate as described for the Kirby-
Bauer method.[25]

Apply E-test Strip:
o Allow the E-test package to come to room temperature before opening.[25]

o Using sterile forceps, apply the E-test strip to the surface of the inoculated agar plate.
Ensure the entire length of the strip is in contact with the agar.

Incubation:

o Incubate the plate at 35°C £ 2°C for 16-20 hours.

Reading the Results:

o After incubation, read the MIC value at the point where the lower edge of the inhibition
ellipse intersects the MIC scale on the strip.[25] If the intersection falls between two
markings, the higher value should be reported.
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Data Presentation: E-test MIC Interpretation

The MIC values obtained from the E-test are interpreted using the same clinical breakpoints as
the broth microdilution method (see Table 1).
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Caption: Workflow for the Gradient Diffusion (E-test) Method.

Quality Control

Quality control (QC) is essential to ensure the accuracy and reproducibility of AST results.[3]
[27][28][29] This involves the regular testing of reference strains with known susceptibility

profiles.

4.1. QC Strains: Standard QC strains, such as Escherichia coli ATCC 25922, Staphylococcus
aureus ATCC 25923, and Pseudomonas aeruginosa ATCC 27853, should be tested with each
new batch of media and antimicrobial agents, and on a routine basis (daily or weekly).[3]

4.2. Acceptable QC Ranges: The results for the QC strains must fall within the acceptable
ranges published by CLSI or EUCAST.[3] If QC results are out of range, patient results should
not be reported, and the entire testing procedure must be investigated.
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Acceptable Zone
. L Acceptable MIC .
QC Strain Antibiotic Diameter Range
Range (pg/mL)

(mm)

E. coli ATCC 25922 Ampicillin 2-8 16 - 22
E. coli ATCC 25922 Ciprofloxacin 0.004 - 0.016 30-40
S. aureus ATCC

Gentamicin 012-1 19 - 27
25923
P. aeruginosa ATCC ) ]

Ciprofloxacin 0.25-1 25-33

27853

Table 3: Example of CLSI Quality Control Ranges. Note: These values are for illustrative
purposes only. Always refer to the latest CLSI or EUCAST documents for current QC ranges.

Advanced Methods in Antibiotic Susceptibility
Testing

While traditional methods are widely used, several advanced techniques offer faster and more
detailed results.

5.1. Automated Systems: Automated systems, such as VITEK 2, Phoenix, and MicroScan,
perform AST by automating the inoculation, incubation, and reading of microdilution panels.[6]
[30][31][32] These systems provide rapid and standardized results, reducing turnaround time
and manual labor.[31]

5.2. Molecular Methods: Molecular techniques, such as Polymerase Chain Reaction (PCR) and
DNA microarrays, detect the presence of specific resistance genes or mutations.[1][33][34][35]
These methods are rapid, with results often available within hours, and can provide valuable
information about the underlying resistance mechanisms.[1][33][34] Whole-genome
sequencing can also be used to identify resistance determinants.[1][33]

Interpretation of Results: A Logical Framework

The final step in AST is the interpretation of the raw data (MIC or zone diameter) into clinical
categories. This process is guided by the established clinical breakpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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